![molecular formula C23H25NO2 B1385466 4-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline CAS No. 1040688-36-5](/img/structure/B1385466.png)
4-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline
Overview
Description
4-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline, also known as 4-Bz-N-2,5-DMPE-Aniline, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of aniline, and is a colorless solid with a melting point of 117-118°C. 4-Bz-N-2,5-DMPE-Aniline is used in various scientific research applications, such as drug synthesis and biochemical research. The compound has a number of advantages, such as its low cost, ease of synthesis, and stability. Additionally, it has a number of biochemical and physiological effects that make it an attractive compound for use in scientific research.
Scientific Research Applications
1. Structural and Supramolecular Behavior
The compound's structural features are highlighted in studies focusing on its heterocyclic imino structures, demonstrating planar backbones and significant dihedral angles between heterocyclic and benzene rings. These structural properties contribute to various supramolecular interactions and self-assembly behaviors in solid states and solutions (Su, Wang, Liu, & Li, 2013).
2. Spectroscopic Analysis for Pharmaceutical Applications
Spectroscopic methods like FT-IR and FT-Raman have been employed to study the vibrational contributions of similar compounds, aiding in the understanding of their potential pharmaceutical applications. These analyses provide insights into electronic structures and intramolecular interactions (Amalanathan, Suresh, HubertJoe, Jothy, Sebastian, & Ayyapan, 2015).
3. Organic Materials with Mesogenic Properties
Compounds related to 4-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline have been used in creating organic materials with mesogenic properties. These materials have applications in creating Schiff bases, liquid crystals, and other organic assemblies (Morar, Lameiras, Bende, Katona, Gál, & Darabantu, 2018).
4. Nonlinear Optical Properties
Certain aniline derivatives, including those similar to the compound , have been studied for their nonlinear optical properties. These studies involve crystal growth and characterization, contributing to the development of materials with potential applications in photonics and optoelectronics (Balachandar & Kalainathan, 2014).
5. Catalyzed Chemical Reactions
Anilines, including those structurally related to the compound, have been explored in various catalyzed chemical reactions. These studies contribute to the understanding of reaction mechanisms and the development of synthetic methodologies (Prashad, Hu, Har, Repič, & Blacklock, 2000).
properties
IUPAC Name |
N-[2-(2,5-dimethylphenoxy)ethyl]-4-phenylmethoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO2/c1-18-8-9-19(2)23(16-18)25-15-14-24-21-10-12-22(13-11-21)26-17-20-6-4-3-5-7-20/h3-13,16,24H,14-15,17H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYGRMPUPRUTVMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCNC2=CC=C(C=C2)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.